Cas no 67514-73-2 (4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride)

4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride structure
67514-73-2 structure
Product Name:4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
CAS No:67514-73-2
MF:C6H6Cl2N2O
MW:193.0306391716
CID:872157
PubChem ID:12921080
Update Time:2025-04-19

4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-3,5-dimethylpyrazole-1-carbonyl chloride
    • 1H-Pyrazole-1-carbonylchloride,4-chloro-3,5-dimethyl-(9CI)
    • 1H-PYRAZOLE-1-CARBONYL CHLORIDE,4-CHLORO-3,5-DIMETHYL
    • 4-Chloro-3,5-dimethyl-1H-pyrazole-1-carbonyl chloride
    • 67514-73-2
    • DTXSID30513017
    • SCHEMBL11558205
    • Inchi: 1S/C6H6Cl2N2O/c1-3-5(7)4(2)10(9-3)6(8)11/h1-2H3
    • InChI Key: PADSOZWTBPAHSK-UHFFFAOYSA-N
    • SMILES: ClC1C(C)=NN(C(=O)Cl)C=1C

Computed Properties

  • Exact Mass: 191.98600
  • Monoisotopic Mass: 191.9857182g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 34.9Ų

Experimental Properties

  • PSA: 34.89000
  • LogP: 2.36020
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